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Compound of Interest

Compound Name: mPEG45-diol

Cat. No.: B14013095 Get Quote

This document provides essential safety and logistical information for the proper disposal of

mPEG45-diol, ensuring compliance with safety regulations and environmental responsibility.

The following procedures are designed for researchers, scientists, and drug development

professionals to handle and dispose of this chemical safely.

Immediate Safety and Handling Precautions
Before handling mPEG45-diol, it is crucial to be familiar with its potential hazards. According to

its Safety Data Sheet (SDS), mPEG45-diol is classified with several hazards that necessitate

careful handling to avoid exposure.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling mPEG45-
diol to minimize exposure risk.[1]

Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear protective gloves.[1]

Skin and Body Protection: Impervious clothing should be worn to prevent skin contact.[1]

Respiratory Protection: Use a suitable respirator, especially in areas with inadequate

ventilation.[1]

Engineering Controls: Work in a well-ventilated area. An accessible safety shower and eye

wash station must be available.[1]
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First Aid Measures:

In case of eye contact: Immediately flush eyes with large amounts of water for several

minutes, removing contact lenses if present and easy to do so. Seek prompt medical

attention.[1]

In case of skin contact: Wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[1]

If inhaled: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

If swallowed: Rinse the mouth with water. Do not induce vomiting and seek immediate

medical attention.[1]

Hazard Summary Table
The following table summarizes the hazard information for mPEG45-diol as per the Globally

Harmonized System (GHS) classification.[1]

Hazard
Classification

GHS Category Hazard Statement
Precautionary
Statement Codes

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.

P264, P270,

P301+P312, P330,

P501

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.

P264, P280,

P302+P352,

P332+P313, P362

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation.

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ

Toxicity, Single

Exposure (Respiratory

Irritation)

Category 3
H335: May cause

respiratory irritation.

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501
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Step-by-Step Disposal Protocol
While polyethylene glycol (PEG) compounds like mPEG45-diol are generally considered

biodegradable and not hazardous waste, proper disposal is crucial to protect the environment

and comply with regulations.[2][3] Do not pour mPEG45-diol down the drain or into waterways.

[4]

1. Assess for Contamination:

Determine if the mPEG45-diol waste is contaminated with any hazardous substances (e.g.,

heavy metals, solvents).[4]

If contaminated with hazardous materials, the waste must be treated as hazardous waste

and disposed of according to your institution's hazardous waste management guidelines and

local regulations.[4]

2. Uncontaminated mPEG45-diol Disposal:

For small quantities of uncontaminated mPEG45-diol, the recommended method is to

prepare it for solid waste disposal.

Mix the unused mPEG45-diol with an inert and non-combustible absorbent material such as

sand or cat litter.[3][5] This prevents accidental ingestion by wildlife and makes the

substance less appealing.[5]

Place the mixture in a sealed, leak-proof plastic bag or container.[5]

Dispose of the sealed container in the regular trash, unless your local regulations specify

otherwise.

3. Large Quantities or Institutional Procedures:

For larger quantities, it is best to contact a licensed chemical waste disposal contractor.[2][6]

Store the waste mPEG45-diol in clearly labeled, sealed containers until collection.[2][4] The

label should include "Hazardous Waste," your organization's name and address, and the

accumulation start date if required by local regulations.[4]
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Always adhere to your institution's specific waste disposal protocols and local, state, and

federal regulations.

4. Container Disposal:

Thoroughly rinse the empty mPEG45-diol container with water.

Scratch out or remove all personal and chemical information from the label.[5]

The cleaned and de-identified container can then be recycled or disposed of in the regular

trash.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

mPEG45-diol.
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Caption: Decision workflow for the proper disposal of mPEG45-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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